Cas no 1804891-87-9 (Methyl 6-cyano-3-iodo-2-mercaptobenzoate)

• Product Name: Methyl 6-cyano-3-iodo-2-mercaptobenzoate
• CAS No: 1804891-87-9
• MF: C₉H₆INO₂S
• MW: 319.118913173676
• CID: 4952611
• Update Time: 2025-06-08

Methyl 6-cyano-3-iodo-2-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-3-iodo-2-mercaptobenzoate

• Inchi： 1S/C9H6INO2S/c1-13-9(12)7-5(4-11)2-3-6(10)8(7)14/h2-3,14H,1H3
• InChI Key： BOSDFPCRVOMYHI-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C#N)C(C(=O)OC)=C1S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.3
• Topological Polar Surface Area: 51.1

Additional information on Methyl 6-cyano-3-iodo-2-mercaptobenzoate

Exploring the Properties and Applications of Methyl 6-cyano-3-iodo-2-mercaptobenzoate (CAS No. 1804891-87-9)

In the realm of organic chemistry, Methyl 6-cyano-3-iodo-2-mercaptobenzoate (CAS No. 1804891-87-9) stands out as a versatile intermediate with significant potential in pharmaceutical and material science research. This compound, characterized by its unique cyano, iodo, and mercapto functional groups, has garnered attention for its role in synthesizing complex molecules. Researchers and industry professionals are increasingly exploring its applications, driven by the growing demand for high-performance materials and targeted drug delivery systems.

The molecular structure of Methyl 6-cyano-3-iodo-2-mercaptobenzoate offers a fascinating combination of reactivity and stability. The presence of the cyano group (-CN) enhances its utility in nucleophilic addition reactions, while the iodo substituent (-I) provides a handle for cross-coupling reactions, such as Suzuki or Sonogashira couplings. These features make it a valuable building block in the synthesis of heterocyclic compounds, which are pivotal in developing new therapeutics and advanced materials.

Recent trends in chemical research highlight a surge in interest for sustainable synthesis methods and green chemistry. In this context, Methyl 6-cyano-3-iodo-2-mercaptobenzoate has been investigated for its compatibility with catalytic processes that minimize waste and energy consumption. For instance, its mercapto group (-SH) can participate in metal-catalyzed transformations, enabling the creation of sulfur-containing frameworks with applications in bioconjugation and polymer chemistry.

From a pharmaceutical perspective, the compound's multifunctional architecture aligns with the industry's focus on precision medicine and small-molecule inhibitors. Its cyano and iodo groups are particularly useful in designing kinase inhibitors and protease-targeting agents, which are critical in treating diseases like cancer and viral infections. Moreover, the methyl ester moiety offers flexibility for further derivatization, a feature highly valued in medicinal chemistry optimization.

In material science, Methyl 6-cyano-3-iodo-2-mercaptobenzoate contributes to the development of functional polymers and nanostructured materials. Its ability to act as a ligand or monomer in polymerization reactions opens doors to innovative applications in conductive films, sensors, and catalysts. Researchers are also exploring its role in surface modification techniques, where its thiol group can form stable bonds with metals like gold and silver, enabling the creation of self-assembled monolayers (SAMs).

The compound's synthetic versatility is further underscored by its compatibility with microwave-assisted chemistry and flow reactor systems, two cutting-edge approaches that enhance reaction efficiency and scalability. These advancements address the growing need for cost-effective production and rapid prototyping in both academic and industrial settings.

As the scientific community continues to unravel the potential of Methyl 6-cyano-3-iodo-2-mercaptobenzoate, questions about its structure-activity relationships (SAR) and toxicity profiles remain areas of active investigation. Collaborative efforts between chemists, biologists, and engineers are essential to fully harness its capabilities while ensuring environmental safety and regulatory compliance.

In summary, Methyl 6-cyano-3-iodo-2-mercaptobenzoate (CAS No. 1804891-87-9) exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted reactivity and broad applicability make it a cornerstone in the quest for next-generation therapeutics and smart materials. Whether you're a researcher delving into drug discovery or an engineer designing advanced functional materials, this compound offers a wealth of opportunities to explore and exploit.